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Compound of Interest

Compound Name: MDA 19 (Standard)

Cat. No.: B10762283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MDA19, also known as BZO-HEXOXIZID, is a potent and selective agonist for the cannabinoid

receptor 2 (CB2), with demonstrated efficacy in rodent models of neuropathic pain and

potential anti-tumor activity.[1] This document provides detailed application notes and protocols

for the administration of MDA19 in rodent models, summarizing quantitative data, outlining

experimental methodologies, and visualizing key signaling pathways and workflows.

Data Presentation
Table 1: MDA19 Efficacy in Neuropathic Pain Rodent
Models
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Species Model
Administrat
ion Route

Dosage
Observed
Effect

Reference

Rat
Spinal Nerve

Ligation

Intraperitonea

l (IP)

5, 10, 15

mg/kg

Dose-

dependent

attenuation of

tactile

allodynia.

ED50 of 9.1

mg/kg.[2]

[2]

Rat

Paclitaxel-

Induced

Neuropathy

Intraperitonea

l (IP)
Not specified

Suppression

of mechanical

allodynia.[2]

[2]

Mouse

(CB2+/+)

Paclitaxel-

Induced

Neuropathy

Intraperitonea

l (IP)
10 mg/kg

Suppression

of mechanical

allodynia.[2]

[2]

Mouse

(CB2-/-)

Paclitaxel-

Induced

Neuropathy

Intraperitonea

l (IP)
10 mg/kg

No effect on

mechanical

allodynia.[2]

[2]

Table 2: MDA19 In Vitro Efficacy in Hepatocellular
Carcinoma (HCC)
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Cell Line Assay Concentration
Observed
Effect

Reference

Hep3B

CCK8

Proliferation

Assay

10 µM - 50 µM

Dose-dependent

inhibition of cell

proliferation

(IC50 = 56.69

µM).[3]

[3]

HepG2

CCK8

Proliferation

Assay

10 µM - 50 µM

Dose-dependent

inhibition of cell

proliferation

(IC50 = 71.13

µM).[3]

[3]

Hep3B
Transwell

Migration Assay
Not specified

76.6% inhibition

of cell migration.

[3]

[3]

HepG2
Transwell

Migration Assay
Not specified

27.5% inhibition

of cell migration.

[3]

[3]

Hep3B
Transwell

Invasion Assay
Not specified

79.8% inhibition

of cell invasion.

[3]

[3]

HepG2
Transwell

Invasion Assay
Not specified

30.5% inhibition

of cell invasion.

[3]

[3]

Signaling Pathways
MDA19 has been shown to modulate key signaling pathways, including the AKT and Erk1/2

pathways, which are critical in cell survival, proliferation, and apoptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://pubmed.ncbi.nlm.nih.gov/31053086/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CB2 Receptor

PI3K

MEK

MDA19

AKT

 Activates
p-AKT (Inactive)

 Inactivated by MDA19

Apoptosis
 Inhibits

Cell Survival &
Proliferation

 Promotes

Erk1/2 Activates

p-Erk1/2 (Active)

 Activated by MDA19

 Promotes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Injection Procedure

Post-Injection

Formulate MDA19 in Vehicle

Calculate Dosage Volume

Prepare Syringe with
Correct Volume

Restrain Animal

Locate Injection Site
(Lower Right Quadrant)

Insert Needle (15-20° angle)

Aspirate to Check Placement

Inject Solution Slowly

Return Animal to Cage

Monitor for Adverse Reactions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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